Methyl 4-[(methoxymethyl)amino]benzoate

• CAS RN: 197142-15-7
• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: methyl 4-(methoxymethylamino)benzoate
• InChI: InChI=1S/C10H13NO3/c1-13-7-11-9-5-3-8(4-6-9)10(12)14-2/h3-6,11H,7H2,1-2H3
• InChI Key: FZIYWOWSCOTLNW-UHFFFAOYSA-N
• SMILES: COCNC1=CC=C(C=C1)C(=O)OC
• synonyms: Benzoic acid, 4-[(methoxymethyl)amino]-, methyl ester (9CI)

Description

Methyl 4-[(methoxymethyl)amino]benzoate, also known as M4MAB, is a chemical compound that belongs to the class of benzoates. It is widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of Methyl 4-[(methoxymethyl)amino]benzoate is not fully understood. However, it is believed to act as a nucleophile and undergo nucleophilic substitution reactions with electrophiles. Methyl 4-[(methoxymethyl)amino]benzoate also has a high affinity for metal ions and can form stable complexes with them.
Biochemical and Physiological Effects:
Methyl 4-[(methoxymethyl)amino]benzoate has been shown to have anti-inflammatory, analgesic, and antioxidant properties. It has also been found to inhibit the growth of cancer cells and induce apoptosis. Methyl 4-[(methoxymethyl)amino]benzoate has been shown to interact with various enzymes and proteins in the body, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

Methyl 4-[(methoxymethyl)amino]benzoate is a versatile compound that can be used in a wide range of lab experiments. It is readily available and relatively inexpensive. However, it is important to note that Methyl 4-[(methoxymethyl)amino]benzoate is a toxic compound and should be handled with care. It is also important to ensure the purity of the compound before using it in experiments.

Future Directions

There are several future directions for the use of Methyl 4-[(methoxymethyl)amino]benzoate in scientific research. One potential application is in the development of new drugs for the treatment of various diseases. Methyl 4-[(methoxymethyl)amino]benzoate can also be used as a fluorescent probe for the detection of metal ions in biological systems. Additionally, the synthesis of new derivatives of Methyl 4-[(methoxymethyl)amino]benzoate with improved properties and applications is an area of ongoing research.
Conclusion:
In conclusion, Methyl 4-[(methoxymethyl)amino]benzoate is a versatile compound that has potential applications in various fields of scientific research. Its unique properties and potential for the synthesis of other compounds make it a valuable tool for researchers. However, it is important to handle Methyl 4-[(methoxymethyl)amino]benzoate with care due to its toxic nature. Ongoing research in this field will likely lead to the development of new applications and derivatives of Methyl 4-[(methoxymethyl)amino]benzoate.

Synthesis Methods

The synthesis of Methyl 4-[(methoxymethyl)amino]benzoate involves the reaction between 4-aminobenzoic acid and formaldehyde dimethyl acetal in the presence of acetic anhydride. The reaction results in the formation of Methyl 4-[(methoxymethyl)amino]benzoate as a white crystalline solid. The purity of the compound can be increased by recrystallization from a suitable solvent.

Scientific Research Applications

Methyl 4-[(methoxymethyl)amino]benzoate has been extensively used in scientific research due to its potential applications in various fields. It is used as a building block in the synthesis of other compounds such as pharmaceuticals, agrochemicals, and dyes. Methyl 4-[(methoxymethyl)amino]benzoate has also been used as a fluorescent probe for the detection of metal ions and as a ligand for the preparation of metal complexes.